Cas no 1289008-37-2 (1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one)
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one
-
- Inchi: 1S/C11H13BrN2O/c1-8-6-9(12)7-13-11(8)14-5-3-2-4-10(14)15/h6-7H,2-5H2,1H3
- InChI Key: TUMAJOMMODJOGY-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(Br)C=C2C)CCCCC1=O
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B813398-10mg |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B813398-50mg |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B813398-100mg |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 100mg |
$ 275.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078067-1g |
1-(5-Bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95% | 1g |
¥3717.0 | 2023-04-03 | |
| Chemenu | CM427036-250mg |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM427036-500mg |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM427036-1g |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-365176-0.05g |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95% | 0.05g |
$174.0 | 2023-03-02 | |
| Enamine | EN300-365176-0.1g |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95% | 0.1g |
$257.0 | 2023-03-02 | |
| Enamine | EN300-365176-0.25g |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one |
1289008-37-2 | 95% | 0.25g |
$367.0 | 2023-03-02 |
1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one
Recent Advances in the Study of 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one (CAS: 1289008-37-2)
The compound 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one (CAS: 1289008-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and piperidinone moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.
One of the key areas of research involving 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel kinase inhibitors targeting cancer-related pathways. The bromo and methyl substituents on the pyridine ring were found to be critical for binding affinity and selectivity, while the piperidin-2-one moiety contributed to the overall stability and bioavailability of the resulting compounds.
In addition to its synthetic applications, 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one has been investigated for its direct biological activity. Recent in vitro studies have revealed its potential as an inhibitor of specific protein kinases involved in inflammatory and autoimmune diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on JAK3 kinase, a target of interest for treating rheumatoid arthritis and other inflammatory conditions. The study highlighted the importance of the bromo substituent in enhancing binding interactions with the kinase's active site.
Another notable advancement is the exploration of 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one in the context of central nervous system (CNS) disorders. Researchers have identified its potential as a precursor for the development of neuroprotective agents. A 2023 publication in ACS Chemical Neuroscience described the compound's ability to modulate glutamate receptors, suggesting its applicability in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study emphasized the need for further optimization to improve blood-brain barrier penetration and reduce off-target effects.
Despite these promising findings, challenges remain in the clinical translation of 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed through rigorous preclinical studies. Recent efforts have focused on structural modifications to enhance pharmacokinetic properties while maintaining therapeutic efficacy. For example, a 2024 patent application disclosed novel derivatives with improved solubility and reduced hepatotoxicity, paving the way for future clinical trials.
In conclusion, 1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one (CAS: 1289008-37-2) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from kinase inhibition to neuroprotection, underscoring its potential in addressing unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, ultimately contributing to the advancement of precision medicine.
1289008-37-2 (1-(5-bromo-3-methylpyridin-2-yl)piperidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)